Cas no 2172602-70-7 (3-4-(hydroxymethyl)thian-4-yl-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-4-(hydroxymethyl)thian-4-yl-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2172602-70-7
• MF: C₁₃H₂₃NO₂S
• MW: 257.392222642899
• CID: 6073764
• PubChem ID: 165599466
• Update Time: 2025-07-01

3-4-(hydroxymethyl)thian-4-yl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(hydroxymethyl)thian-4-yl-8-azabicyclo3.2.1octan-3-ol
• 2172602-70-7
• 3-[4-(hydroxymethyl)thian-4-yl]-8-azabicyclo[3.2.1]octan-3-ol
• EN300-1641906

• Inchi： 1S/C13H23NO2S/c15-9-12(3-5-17-6-4-12)13(16)7-10-1-2-11(8-13)14-10/h10-11,14-16H,1-9H2
• InChI Key： UKBPEXBURTVNJI-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(CC1)C1(CC2CCC(C1)N2)O

Computed Properties

• Exact Mass: 257.14495015g/mol
• Monoisotopic Mass: 257.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-4-(hydroxymethyl)thian-4-yl-8-azabicyclo3.2.1octan-3-ol

Professional Introduction to Compound with CAS No. 2172602-70-7 and Product Name: 3-4-(hydroxymethyl)thian-4-yl-8-azabicyclo3.2.1octan-3-ol

The compound with the CAS number 2172602-70-7 and the product name 3-4-(hydroxymethyl)thian-4-yl-8-azabicyclo3.2.1octan-3-ol represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate bicyclic structure and functional groups, has garnered significant attention due to its potential applications in medicinal chemistry and drug development.

The molecular framework of 3-4-(hydroxymethyl)thian-4-yl-8-azabicyclo3.2.1octan-3-ol consists of a thiazole ring fused with an azabicycloalkane moiety, which contributes to its unique physicochemical properties. The presence of a hydroxymethyl group at the 3-position and another at the 4-position of the thiazole ring enhances its reactivity, making it a valuable scaffold for further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with complex molecular architectures. The bicyclic system in 3-4-(hydroxymethyl)thian-4-yl-8-azabicyclo3.2.1octan-3-ol offers several advantages over linear or simpler cyclic compounds. These include improved metabolic stability, enhanced binding affinity to biological targets, and reduced susceptibility to enzymatic degradation. Such properties are crucial for designing drugs that can effectively interact with biological systems while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The thiazole ring is a well-known pharmacophore found in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. The azabicycloalkane moiety further contributes to the molecule's complexity, providing multiple binding pockets that can be optimized for specific biological targets.

Recent studies have highlighted the importance of bicyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit high selectivity for biological receptors. For instance, derivatives of 8-azabicyclo[3.2.1]octanones have shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors. The compound in question shares structural similarities with these molecules, suggesting potential applications in similar therapeutic areas.

The hydroxymethyl groups in 3-4-(hydroxymethyl)thian-4-yl-8-azabicyclo3.2.1octan-3-ol also provide opportunities for further chemical modification. These groups can be used to introduce additional functionalities such as ethers, esters, or amides, which can fine-tune the pharmacological properties of the molecule. For example, incorporating an ester group might enhance solubility or improve bioavailability, while introducing an amide linkage could increase binding affinity to a target protein.

From a synthetic chemistry perspective, the synthesis of 3-4-(hydroxymethyl)thian-4-y1l8azabicyclo32o1octan33ol presents both challenges and opportunities. The construction of the bicyclic system requires careful selection of reaction conditions and reagents to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions or organometallic chemistry might be employed to achieve this goal.

The role of computational chemistry in designing and optimizing such complex molecules cannot be overstated. Molecular modeling techniques allow researchers to predict the binding modes of 3 - 4 ( hydroxymethyl ) thian - 4 - yl - 8 - azabicyclo32o1octan - 33ol with various biological targets, providing valuable insights into its potential therapeutic applications. Additionally, computational methods can help identify optimal synthetic routes by predicting reaction outcomes and minimizing experimental trial-and-error.

In conclusion, 3 - 4 ( hydroxymethyl ) thian - 44yl - 88 azabicyclo32o1octan33ol represents a promising candidate for further research in medicinal chemistry and drug development . Its unique structural features , combined with its potential as a lead molecule , make it an attractive scaffold for designing novel therapeutic agents . As research in this area continues to evolve , it is likely that this compound will play an important role in discovering new treatments for various diseases .